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Compound of Interest

Compound Name: 2,2-Dimethylbutanoic acid-d11

Cat. No.: B12396275 Get Quote

Introduction

2,2-Dimethylbutanoic acid-d11 (CAS No. 1219804-04-2) is the deuterated form of 2,2-

Dimethylbutanoic acid.[1] The substitution of hydrogen atoms with deuterium, a stable heavy

isotope, provides a molecule with a greater mass and a stronger carbon-deuterium (C-D) bond

compared to the native carbon-hydrogen (C-H) bond.[2] This property, known as the kinetic

isotope effect, can slow down metabolic breakdown at the site of deuteration.[2][3]

Consequently, 2,2-Dimethylbutanoic acid-d11 is an invaluable tool for researchers, scientists,

and drug development professionals. Its primary applications include its use as an internal

standard for quantitative analysis in techniques like mass spectrometry (GC-MS or LC-MS) and

nuclear magnetic resonance (NMR) spectroscopy.[1] It also serves as a tracer for studying drug

metabolism and pharmacokinetic profiles.[1][3] Proper preparation and storage of stock

solutions are critical to maintain the compound's isotopic enrichment and ensure experimental

accuracy.[4]

Compound Data and Properties

The physical and chemical properties of 2,2-Dimethylbutanoic acid-d11 are summarized

below.
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Property Value Reference

Molecular Formula C₆HD₁₁O₂ [1]

Molecular Weight 127.23 g/mol [1]

CAS Number 1219804-04-2 [1]

Appearance Colorless to light yellow liquid [1]

Purity
Typically >98% chemical purity

and >98% isotopic enrichment
[3]

Quantitative Data for Stock Solution Preparation
Table 1: Solubility Profile
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Solvent Concentration Notes Reference

DMSO
≥ 200 mg/mL (1571.96

mM)

Hygroscopic DMSO

can impact solubility;

use newly opened

solvent. Saturation is

unknown.

[1]

Methanol Soluble

A common solvent for

creating stock

solutions of

deuterated standards.

[4]

Other Organic

Solvents
Soluble

The non-deuterated

analog is soluble in

ether, chloroform, and

other organic

solvents.

[5][6]

Water Limited Solubility

The non-deuterated

analog has limited

water solubility due to

hydrophobic alkyl

groups.

[5][6]

Table 2: Storage and Stability

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/2-2-dimethylbutanoic-acid-d11.html
https://www.benchchem.com/pdf/Best_Practices_for_Storing_and_Handling_Deuterated_Internal_Standards_A_Technical_Guide.pdf
https://cymitquimica.com/cas/595-37-9/
https://www.solubilityofthings.com/22-dimethylbutanoic-acid
https://cymitquimica.com/cas/595-37-9/
https://www.solubilityofthings.com/22-dimethylbutanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Storage Period Notes Reference

Pure Compound -20°C 3 years

Store in a tightly

sealed container,

protected from

light and

moisture.

[1][2]

4°C 2 years
For shorter-term

storage.
[1]

In Solvent -80°C 6 months

Recommended

for long-term

storage of stock

solutions.

[1]

-20°C 1 month

Suitable for

short-term

storage. Avoid

repeated freeze-

thaw cycles.

[1][2]

Table 3: Stock Solution Concentration Preparation (in DMSO)

This table provides the required volume of DMSO to add to a specific mass of 2,2-
Dimethylbutanoic acid-d11 to achieve standard molar concentrations.
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Mass of Compound 1 mM 5 mM 10 mM

1 mg 7.8598 mL 1.5720 mL 0.7860 mL

5 mg 39.2989 mL 7.8598 mL 3.9299 mL

10 mg 78.5978 mL 15.7196 mL 7.8598 mL

Calculations are

based on a Molecular

Weight of 127.23

g/mol . Data derived

from

MedchemExpress.[1]

Experimental Protocol: Preparation of a 100 mM
DMSO Stock Solution
This protocol details the steps for preparing a high-concentration primary stock solution of 2,2-
Dimethylbutanoic acid-d11 in DMSO.

Materials and Equipment:

2,2-Dimethylbutanoic acid-d11

Anhydrous, newly opened Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Class A volumetric flask (e.g., 1 mL or 5 mL)

Micropipettes

Vortex mixer and/or sonicator

Light-protecting (amber) cryovials for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.medchemexpress.com/2-2-dimethylbutanoic-acid-d11.html
https://www.benchchem.com/product/b12396275?utm_src=pdf-body
https://www.benchchem.com/product/b12396275?utm_src=pdf-body
https://www.benchchem.com/product/b12396275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Equilibration: Allow the vial containing the pure 2,2-Dimethylbutanoic acid-d11 to

equilibrate to room temperature for at least 20-30 minutes before opening. This prevents

condensation of atmospheric moisture, which could compromise the compound's integrity.[4]

Weighing: Accurately weigh the desired amount of the compound. For a 100 mM stock, this

would be 12.72 mg for a final volume of 1 mL. Transfer the compound quantitatively into an

appropriate Class A volumetric flask.

Dissolution: Add a portion (approximately 70-80%) of the total required volume of anhydrous

DMSO to the volumetric flask.

Mixing: Cap the flask and mix thoroughly using a vortex mixer. If necessary, use a sonicator

bath for a short period to ensure the compound is completely dissolved and the solution is

clear.

Final Volume Adjustment: Carefully add DMSO to the volumetric flask until the meniscus

reaches the calibration mark. Invert the flask several times to ensure the solution is

homogeneous.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution

into smaller, single-use aliquots in amber cryovials.[1][2]

Storage: Label the aliquots clearly with the compound name, concentration, date, and your

initials. Store the vials upright in a freezer at -80°C for long-term stability (up to 6 months).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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